Cas no 1048358-65-1 (4-(2,3-difluorophenoxy)phenylmethanol)

• Product Name: 4-(2,3-difluorophenoxy)phenylmethanol
• CAS No: 1048358-65-1
• MF: C₁₃H₁₀F₂O₂
• MW: 236.214110851288
• MDL: MFCD17423080
• CID: 5683058
• PubChem ID: 55144188
• Update Time: 2025-08-05

4-(2,3-difluorophenoxy)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(2,3-difluorophenoxy)-
• 4-(2,3-difluorophenoxy)phenyl]methanol
• AKOS006156909
• EN300-25492285
• (4-(2,3-Difluorophenoxy)phenyl)methanol
• 1048358-65-1
• [4-(2,3-difluorophenoxy)phenyl]methanol
• CS-0242764
• 4-(2,3-difluorophenoxy)phenylmethanol

• MDL： MFCD17423080
• Inchi： 1S/C13H10F2O2/c14-11-2-1-3-12(13(11)15)17-10-6-4-9(8-16)5-7-10/h1-7,16H,8H2
• InChI Key： JAQPAOGBWVQDGF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OC1C=CC(CO)=CC=1)F

Computed Properties

• Exact Mass: 236.06488588g/mol
• Monoisotopic Mass: 236.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 312.9±42.0 °C(Predicted)
• pka: 14.27±0.10(Predicted)

Additional information on 4-(2,3-difluorophenoxy)phenylmethanol

Comprehensive Overview of 4-(2,3-difluorophenoxy)phenylmethanol (CAS No. 1048358-65-1): Properties, Applications, and Industry Insights

4-(2,3-difluorophenoxy)phenylmethanol (CAS No. 1048358-65-1) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The presence of difluorophenoxy and phenylmethanol moieties makes this molecule a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its molecular formula, C₁₃H₁₀F₂O₂, highlights its potential for applications requiring precise molecular modifications.

In recent years, the demand for fluorinated compounds like 4-(2,3-difluorophenoxy)phenylmethanol has surged, driven by their role in drug discovery and agrochemical development. Researchers are particularly interested in how the difluorophenoxy group enhances metabolic stability and bioavailability—a hot topic in medicinal chemistry. This compound’s ability to act as a building block for kinase inhibitors or GPCR-targeted drugs aligns with trends in personalized medicine and targeted therapies.

The synthesis of CAS 1048358-65-1 typically involves multi-step organic reactions, including etherification and reduction processes. Optimizing these methods to improve yield and purity remains a focus for industrial chemists, especially with the growing emphasis on green chemistry and sustainable practices. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards like ICH guidelines.

Beyond pharmaceuticals, 4-(2,3-difluorophenoxy)phenylmethanol finds utility in liquid crystal formulations and OLED materials, where its fluorinated structure improves thermal stability and electron transport properties. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value. Industry reports suggest a compound annual growth rate (CAGR) of 6-8% for similar fluorinated intermediates, reflecting market optimism.

Safety and handling of CAS 1048358-65-1 require standard laboratory precautions, including proper ventilation and PPE. While not classified as hazardous under GHS, its material safety data sheet (MSDS) recommends storage in cool, dry conditions away from oxidizers. Environmental impact assessments emphasize biodegradability studies, aligning with EPA and REACH frameworks—a priority for ESG-conscious manufacturers.

Frequently asked questions about 4-(2,3-difluorophenoxy)phenylmethanol include its commercial availability, custom synthesis options, and patent landscape. Suppliers often provide GMP-grade batches for preclinical trials, while academic researchers seek smaller quantities for exploratory studies. The compound’s structure-activity relationships (SAR) are also a popular search topic, particularly for drug design enthusiasts.

In summary, 4-(2,3-difluorophenoxy)phenylmethanol represents a critical intersection of innovation and practicality. Its role in next-generation therapeutics and smart materials positions it as a compound to watch in the evolving chemical industry. As research continues to uncover new applications, its relevance in high-value markets is expected to expand significantly.